BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of N-
Heptylformamide

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: N-Heptylformamide

Cat. No.: B3054345

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-Heptylformamide. The information is curated for researchers, scientists, and
professionals in drug development who require a detailed understanding of this compound for
their work. All quantitative data is presented in a structured format for ease of comparison, and
generalized experimental protocols for determining these properties are provided.

Core Physicochemical Data

N-Heptylformamide is a simple amide with the molecular formula C8H17NO. While extensive
experimental data for this specific compound is not readily available in the public domain, a
number of key properties have been computed and are summarized below. These computed
values provide valuable estimates for experimental design and theoretical modeling.
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Property Value Source
Molecular Formula C8H17NO PubChem[1]
Molecular Weight 143.23 g/mol PubChem[1]
IUPAC Name N-heptylformamide PubChem[1]
CAS Number 59734-16-6 PubChem[1]
Canonical SMILES CCCCCCCNC=0 PubChem[1]
YAUHDTOEJHVKJO-
InChl Key PubChem[1]
UHFFFAOYSA-N
Computed XLogP3-AA 2.4 PubChem[1]
Computed Hydrogen Bond
1 PubChem[1]
Donor Count
Computed Hydrogen Bond
PubChem[1]
Acceptor Count
Computed Rotatable Bond
6 PubChem[1]
Count
Computed Exact Mass 143.131014 g/mol PubChem[1]
Computed Topological Polar
P polod 29.1 A2 PubChem[1]
Surface Area
Computed Heavy Atom Count 10 PubChem[1]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key
physicochemical properties of a primary amide like N-Heptylformamide. These protocols are

based on standard organic chemistry laboratory techniques.

Determination of Melting Point

The melting point of a solid compound is a crucial indicator of its purity.
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Methodology:

o Asmall, dry sample of N-Heptylformamide is finely powdered and packed into a capillary
tube to a height of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.
e The sample is heated at a steady rate of 1-2 °C per minute.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire sample becomes a clear liquid are recorded. This range is reported as the melting
point.

e For a pure compound, the melting point range should be narrow (typically less than 1 °C).

Determination of Boiling Point

The boiling point is a key physical constant for a liquid compound.

Methodology:

e A small volume (a few mL) of N-Heptylformamide is placed in a distillation flask.
e Aboiling chip is added to ensure smooth boiling.

o The flask is fitted with a condenser and a thermometer, with the thermometer bulb positioned
just below the side arm of the distillation flask.

e The flask is heated gently.

o The temperature is recorded when the liquid is boiling and a steady stream of condensate is
observed on the thermometer bulb. This temperature is the boiling point at the recorded
atmospheric pressure.

« If the boiling point is determined at a pressure other than 1 atm, a pressure correction (e.g.,
using a nomograph) should be applied to report the normal boiling point.

Determination of Density
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The density of a liquid is its mass per unit volume.

Methodology:

A clean, dry pycnometer (a small glass flask of known volume) is weighed accurately.
o The pycnometer is filled with N-Heptylformamide, ensuring no air bubbles are trapped.

» The filled pycnometer is placed in a constant temperature bath until it reaches thermal
equilibrium.

e The pycnometer is removed from the bath, carefully dried, and weighed again.

e The mass of the N-Heptylformamide is determined by subtracting the mass of the empty
pycnometer.

e The density is calculated by dividing the mass of the N-Heptylformamide by the known
volume of the pycnometer.

Determination of Solubility

Solubility is a measure of the extent to which a compound dissolves in a particular solvent.
Methodology (Qualitative):

» To atest tube containing a small, measured amount of N-Heptylformamide (e.g., 10 mg), a
small volume of the solvent of interest (e.g., 1 mL of water, ethanol, or dichloromethane) is
added.

e The mixture is agitated vigorously for a set period (e.g., 1-2 minutes).

o The mixture is visually inspected to determine if the solid has dissolved completely. If it has,
the compound is considered soluble. If not, it is considered insoluble or sparingly soluble.

Methodology (Quantitative):

» A saturated solution of N-Heptylformamide is prepared in the solvent of interest at a specific
temperature by adding an excess of the compound to the solvent and stirring until
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equilibrium is reached.

o A known volume of the clear, saturated solution is carefully removed, avoiding any
undissolved solid.

e The solvent is evaporated from the known volume of the solution, and the mass of the
remaining N-Heptylformamide is determined.

o The solubility is then expressed in terms of mass per unit volume (e.g., g/100 mL) or moles
per unit volume (mol/L).

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the experimental determination of the
physicochemical properties of a compound like N-Heptylformamide.

Caption: General experimental workflow for physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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